2-Fluoro-4-azidobenzyl alcohol
Overview
Description
Synthesis Analysis
The synthesis of fluorinated compounds has attracted more and more attention from biologists and chemists . Enzymatic synthesis of fluorinated compounds is summarized since 2015, including cytochrome P450 enzymes, aldolases, fluoroacetyl coenzyme A thioesterases, lipases, transaminases, reductive aminases, purine nucleoside phosphorylases, polyketide synthases, fluoroacetate dehalogenases, tyrosine phenol-lyases, glycosidases, fluorinases, and multienzyme system .
Chemical Reactions Analysis
Alcohols, such as “2-Fluoro-4-azidobenzyl alcohol”, can undergo oxidation to form carbonyl-containing compounds such as aldehydes, ketones, and carboxylic acids . The specific reactions that “this compound” undergoes are not detailed in the search results.
Physical And Chemical Properties Analysis
“this compound” is a chemical compound with a molecular weight of 204.13 g/mol. Other physical and chemical properties are not explicitly mentioned in the search results.
Scientific Research Applications
2-Fluoro-4-azidobenzyl alcohol has been studied extensively in the scientific community for its diverse applications. It has been used as a reagent in organic synthesis, as a tool for the preparation of various functionalized azides, and as a linker molecule in the synthesis of polymers. This compound has also been used as a fluorescent probe in fluorescence-based assays, and as a substrate for the synthesis of various other compounds. Additionally, this compound has been used as an imaging agent for the visualization of cells, tissues, and organs in vivo.
Mechanism of Action
2-Fluoro-4-azidobenzyl alcohol is a highly reactive compound that can be used to form covalent bonds with other molecules. It is capable of reacting with a variety of molecules, including proteins, nucleic acids, and carbohydrates. This compound can form covalent bonds with these molecules through a variety of mechanisms, including nucleophilic substitution, nucleophilic addition, and electrophilic addition.
Biochemical and Physiological Effects
This compound is a highly reactive compound that can interact with a variety of molecules in the body. It has been shown to interact with proteins, nucleic acids, and carbohydrates, and can form covalent bonds with these molecules. In addition, this compound has been shown to interact with various enzymes, receptors, and other molecules involved in biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
2-Fluoro-4-azidobenzyl alcohol has a number of advantages and limitations when used in laboratory experiments. One of the major advantages of this compound is its high reactivity, which makes it an ideal reagent for a variety of chemical reactions. Additionally, this compound is relatively stable and can be stored for long periods of time without significant degradation. However, this compound is also highly toxic and should be handled with care in the laboratory. Additionally, this compound is not soluble in water, and as such, solvents must be used when working with this compound.
Future Directions
2-Fluoro-4-azidobenzyl alcohol has a number of potential applications in the scientific community. One potential application is the use of this compound as a fluorescent probe for fluorescence-based assays. Additionally, this compound could be used in the synthesis of polymers and other functionalized molecules. Additionally, this compound could be used as an imaging agent for the visualization of cells, tissues, and organs in vivo. Finally, this compound could be used to study the biochemical and physiological effects of various compounds on the body.
Safety and Hazards
Properties
IUPAC Name |
(4-azido-2-fluorophenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FN3O/c8-7-3-6(10-11-9)2-1-5(7)4-12/h1-3,12H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPMSQZOFSBOCHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N=[N+]=[N-])F)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
903562-90-3 |
Source
|
| Record name | (4-azido-2-fluorophenyl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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